Cas no 3437-30-7 (3,3-Dimethylpyrrolidine)

• Product Name: 3,3-Dimethylpyrrolidine
• CAS No: 3437-30-7
• MF: C₆H₁₃N
• MW: 99.1741216182709
• MDL: MFCD09864370
• CID: 919043
• PubChem ID: 14949211
• Update Time: 2025-10-20

3,3-Dimethylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3,3-Dimethylpyrrolidine
• C6H13N
• pyrrolidine, 3,3-dimethyl-
• 3,3-Dimethyl-pyrrolidin
• 3,3-Dimethyl-pyrrolidine
• 3,3-dimethylpyrrolidine(SALTDATA: FREE)
• PYRROLIDINE,3,3-DIMETHYL
• A849557
• MFCD09864370
• F2148-0037
• 3437-30-7
• STL429762
• AM20090533
• SY065146
• DTXSID40565921
• 3,3-dimethylpyrrolidine, AldrichCPR
• PB14755
• EN300-93938
• J-511091
• AKOS005174161
• Pyrrolidine, 3,3-dimethyl
• ALBB-013349
• Pyrrolidine, 3,3-dimethyl-, hydrochloride

• MDL： MFCD09864370
• Inchi： 1S/C6H13N/c1-6(2)3-4-7-5-6/h7H,3-5H2,1-2H3
• InChI Key： XBQNZPDIRJPFAI-UHFFFAOYSA-N
• SMILES： N1CCC(C)(C)C1

Computed Properties

• Exact Mass: 99.10480
• Monoisotopic Mass: 99.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 0.805
• Boiling Point: 107.406°C at 760 mmHg
• Flash Point: 5.478°C
• Refractive Index: 1.419
• PSA: 12.03000
• LogP: 1.33470

3,3-Dimethylpyrrolidine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on 3,3-Dimethylpyrrolidine

Comprehensive Overview of 3,3-Dimethylpyrrolidine (CAS No. 3437-30-7): Properties, Applications, and Industry Insights

3,3-Dimethylpyrrolidine (CAS No. 3437-30-7) is a versatile organic compound belonging to the pyrrolidine family, characterized by its unique structural features and broad utility in pharmaceutical and chemical synthesis. With the growing demand for heterocyclic compounds in drug discovery and material science, this compound has garnered significant attention for its role as a building block in advanced research. Its molecular formula, C₆H₁₃N, and cyclic amine structure make it a valuable intermediate for synthesizing bioactive molecules and specialty chemicals.

In recent years, the surge in AI-driven drug discovery and green chemistry initiatives has amplified interest in compounds like 3,3-Dimethylpyrrolidine. Researchers frequently search for "pyrrolidine derivatives in medicinal chemistry" or "sustainable synthesis of cyclic amines," reflecting the compound's relevance in cutting-edge applications. Its stability and reactivity under mild conditions align with the industry's shift toward eco-friendly catalytic processes, a topic dominating academic and industrial forums.

The physicochemical properties of 3,3-Dimethylpyrrolidine include a boiling point of approximately 110–112°C and a density of 0.82 g/cm³, making it suitable for liquid-phase reactions. Its lipophilic nature enhances solubility in organic solvents, a critical factor for high-throughput screening in drug development. Additionally, its steric hindrance due to the two methyl groups at the 3-position influences selectivity in cross-coupling reactions, a hot topic in organocatalysis research.

From an industrial perspective, 3,3-Dimethylpyrrolidine is pivotal in producing agrochemicals, flavor enhancers, and polymeric materials. Manufacturers emphasize "scalable pyrrolidine synthesis" to meet the demands of contract research organizations (CROs) and API manufacturers. The compound's compatibility with continuous flow chemistry—a trending technique for process intensification—further underscores its modern applicability.

Quality control and regulatory compliance are paramount for CAS No. 3437-30-7. Analytical methods such as GC-MS and HPLC ensure purity levels exceeding 98%, addressing concerns like "impurity profiling in amine compounds." Storage recommendations typically include inert atmospheres to prevent degradation, a detail often queried by laboratory professionals optimizing long-term reagent stability.

Emerging trends also highlight the role of 3,3-Dimethylpyrrolidine in peptide mimetics and small-molecule inhibitors, particularly for neurological targets. Searches for "pyrrolidine scaffolds in CNS drugs" correlate with its potential in treating neurodegenerative diseases. Furthermore, its derivatization into ionic liquids for energy storage applications aligns with the global push for renewable energy solutions.

In summary, 3,3-Dimethylpyrrolidine (CAS No. 3437-30-7) exemplifies the intersection of traditional organic chemistry and contemporary scientific challenges. Its adaptability to green synthesis protocols, coupled with its pharmacological relevance, ensures its prominence in both academic curricula and industrial workflows. As innovations in catalysis and molecular design evolve, this compound will remain a cornerstone of specialty chemical innovation.